6-Chloro-5-(4-fluoroanilino)-1H-indazole-4,7-dione

Specification

• CAS No.: 918961-29-2
• Molecular Formula: C13H7ClFN3O2
• Molecular Weight: 291.66 g/mol
• IUPAC Name: 6-chloro-5-(4-fluoroanilino)-1H-indazole-4,7-dione
• Standard InChI: InChI=1S/C13H7ClFN3O2/c14-9-11(17-7-3-1-6(15)2-4-7)12(19)8-5-16-18-10(8)13(9)20/h1-5,17H,(H,16,18)
• Standard InChI Key: QLTVTSNGXZNRRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C(C(=O)C3=C(C2=O)C=NN3)Cl)F

Introduction

6-Chloro-5-(4-fluoroanilino)-1H-indazole-4,7-dione is a heterocyclic compound belonging to the indazole family. It features a unique structure with chlorine and fluorine substituents, which enhance its reactivity and potential biological activities. This compound is of interest in medicinal chemistry due to its therapeutic potential.

Synthesis Methods

The synthesis of 6-Chloro-5-(4-fluoroanilino)-1H-indazole-4,7-dione typically involves cyclization reactions. Industrial processes may utilize continuous flow reactors and advanced purification techniques to improve yield and purity.

Comparison with Similar Compounds

Several compounds share structural similarities with 6-Chloro-5-(4-fluoroanilino)-1H-indazole-4,7-dione. For example:

Compound Name	Structure Features	Unique Aspects
6-Fluoroindazole	Contains fluorine; simpler indazole structure	Less complex than 6-chloro derivative
7-Bromoindole	Bromine substitution instead of chlorine	Different halogen affects reactivity
5-Chloroindole	Chlorine at a different position	Indole structure may influence activity
2-Chloroaniline	Basic aniline structure with chlorine	Simpler structure; lacks indazole ring

Research Findings and Future Directions

While detailed research findings on 6-Chloro-5-(4-fluoroanilino)-1H-indazole-4,7-dione are not extensively documented in the available literature, studies on indazole derivatives suggest a wide range of biological activities. Further research is necessary to elucidate the full scope of its therapeutic potential and biological interactions.